Cas no 2109126-68-1 (N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide)

• Product Name: N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide
• CAS No: 2109126-68-1
• MF: C₉H₁₆N₂O₄S
• MW: 248.299341201782
• CID: 5408734
• PubChem ID: 121581906
• Update Time: 2025-06-08

N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(morpholine-4-sulfonyl)ethyl]prop-2-enamide
• N-(2-Morpholin-4-ylsulfonylethyl)prop-2-enamide
• EN300-26576939
• Z2285377421
• 2109126-68-1
• N-[2-(4-Morpholinylsulfonyl)ethyl]-2-propenamide
• N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide

• Inchi： 1S/C9H16N2O4S/c1-2-9(12)10-3-8-16(13,14)11-4-6-15-7-5-11/h2H,1,3-8H2,(H,10,12)
• InChI Key： YPEWGLNMJPPICQ-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCOCC1)(=O)=O)(=O)C=C

Computed Properties

• Exact Mass: 248.08307817g/mol
• Monoisotopic Mass: 248.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.1Ų

Additional information on N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide

N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide (CAS No. 2109126-68-1): An Overview of Its Structure, Properties, and Applications

N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide (CAS No. 2109126-68-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications, including drug discovery and development.

The molecular structure of N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide consists of a morpholine ring attached to a sulfonyl group, which is further linked to an ethylamine moiety. The propenamide functional group adds to the complexity and reactivity of the molecule. The combination of these functional groups imparts specific chemical and physical properties that are crucial for its biological activity and potential therapeutic applications.

In terms of physical properties, N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water. These solubility characteristics are important for its use in various experimental settings, including in vitro assays and in vivo studies.

The chemical stability of N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide is another key aspect that has been extensively studied. Research has shown that the compound remains stable under standard laboratory conditions, but it can degrade when exposed to high temperatures or strong acids or bases. Proper storage conditions, such as maintaining the compound at room temperature and protecting it from moisture and light, are essential to ensure its long-term stability.

One of the primary areas of interest for N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide is its potential as a therapeutic agent. Recent studies have explored its biological activities, particularly its ability to modulate specific cellular pathways. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide could be a promising candidate for the treatment of inflammatory diseases.

Furthermore, preliminary studies have indicated that N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide may have antitumor effects. In vitro experiments using cancer cell lines have shown that the compound can induce apoptosis and inhibit cell proliferation. These results are particularly encouraging for the development of new anticancer therapies. However, further research is needed to elucidate the mechanisms underlying these effects and to evaluate the safety and efficacy of the compound in preclinical models.

In addition to its therapeutic potential, N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide has also been investigated for its use as a tool compound in biochemical research. Its ability to selectively target specific proteins or pathways makes it valuable for studying cellular processes and signaling mechanisms. For example, researchers have used this compound to investigate the role of certain enzymes in metabolic pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide has been optimized using various synthetic routes, each with its own advantages and limitations. One common approach involves the reaction of morpholine with chlorosulfonyl chloride to form the morpholine sulfonyl chloride intermediate, which is then reacted with 3-amino-propionitrile to yield the final product. Alternative synthetic methods have also been developed to improve yield and purity, making it more accessible for large-scale production.

Safety considerations are an important aspect when working with any chemical compound. While N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide is not classified as a hazardous material, it is essential to handle it with appropriate precautions to ensure laboratory safety. Personal protective equipment (PPE), such as gloves and goggles, should be worn when handling the compound, and proper ventilation should be maintained to prevent inhalation of vapors.

In conclusion, N-2-(morpholine-4-sulfonyl)ethylprop-2-enamide (CAS No. 2109126-68-1) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for studying cellular processes and developing new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in the field.